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Compound of Interest

Compound Name: Astragaloside A

CAS No.: 83207-58-3

Cat. No.: B600220

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of different

Astragaloside A isomers, focusing on Astragaloside I, II, III, and IV, as well as the related

compound Cycloastragenol. The information presented is collated from various experimental

studies to aid in research and development decisions.

I. Comparative Biological Efficacy
The primary isomers of Astragaloside A, while structurally similar, exhibit distinct and

sometimes overlapping pharmacological effects. Their therapeutic potential varies across

immunomodulation, anti-inflammatory, osteogenic, and anti-senescence activities.

Immunomodulatory Activity
Astragalosides are notable for their effects on the immune system, particularly in T-cell

activation. This is primarily mediated through the activation of the CD45 protein tyrosine

phosphatase, a crucial regulator of T-cell receptor signaling.
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Astragaloside II has been identified as a potent T-cell activator.[1][2]

Astragalosides I, II, III, and IV all demonstrate the ability to increase CD45-mediated

hydrolysis in a concentration-dependent manner.[3]

In studies using the immunosuppressant cyclophosphamide in mice, Astragaloside II was

shown to restore the proliferation of splenic T cells and the production of key cytokines.[3]

When tested as immunological adjuvants with a cancer vaccine, Astragalosides II and IV

were found to be the most active in augmenting the antibody response.[1] However,

Astragaloside II showed higher toxicity at a 500 µg dose, while Astragaloside IV exhibited no

weight loss at the same concentration.[1]

Anti-Inflammatory Activity
Several Astragaloside isomers possess significant anti-inflammatory properties, largely through

the inhibition of the NF-κB signaling pathway and the subsequent reduction of pro-inflammatory

mediators.

Both Agroastragaloside I (a synonym for Astragaloside I) and Astragaloside IV show

significant anti-inflammatory effects by modulating the NF-κB pathway.[4]

Astragaloside IV has been extensively studied and is known to inhibit the release of

inflammatory cytokines like IL-1β and TNF-α by altering inflammatory signaling pathways,

including NF-κB and MAPK.[5] In animal models, Astragaloside IV treatment significantly

inhibited LPS-induced increases in serum levels of MCP-1 and TNFα by 82% and 49%,

respectively.[6]

A comparative study of total astragalus saponins (AST) and Astragaloside IV revealed that

while both can attenuate TNFα-induced upregulation of cell adhesion molecules, only the

total saponin extract could inhibit TNFR1-mediated IκBα degradation and apoptosis,

suggesting that other components like Astragaloside II and III contribute to the overall anti-

inflammatory effect.[7][8]

Osteogenic Activity
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Certain Astragaloside isomers have demonstrated the ability to promote bone formation,

presenting potential therapeutic applications in osteoporosis and bone regeneration.

Astragaloside I has been shown to stimulate osteoblast differentiation through the Wnt/β-

catenin signaling pathway.[9][10] It has also been found to increase cell viability and alkaline

phosphatase (ALP) activity in periodontal ligament stem cells, suggesting its potential in

periodontal tissue engineering.[11]

Astragaloside IV also promotes osteogenic differentiation of periodontal ligament stem cells,

with evidence suggesting the involvement of the PI3K/AKT/eNOS/NO signaling pathway.[12]

Telomerase Activation and Anti-Senescence
Cycloastragenol, the aglycone of Astragaloside IV, and Astragaloside IV itself are recognized

as telomerase activators, which is linked to anti-aging and cellular longevity.

Both Cycloastragenol (CAG) and Astragaloside IV (AG-IV) are reported to be effective

telomerase activators that can protect against telomere shortening.[13]

They have been shown to suppress high glucose-induced senescence and apoptosis in

nucleus pulposus cells by upregulating telomerase reverse transcriptase (TERT) expression

and ameliorating telomere attrition.[13]

II. Quantitative Data Summary
The following tables summarize the available quantitative data for the different Astragaloside
A isomers across various biological assays. It is important to note that the data are collated

from different studies with varying experimental conditions.

Table 1: Immunomodulatory Activity
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Parameter
Astragalosi
de I

Astragalosi
de II

Astragalosi
de III

Astragalosi
de IV

Source(s)

CD45

PTPase

Activation

(EC50)

3.33 - 10.42

µg/mL

3.33 - 10.42

µg/mL

3.33 - 10.42

µg/mL

3.33 - 10.42

µg/mL
[3]

T-Cell

Proliferation

Immunostimu

latory

Significantly

enhances

proliferation

at 10 and 30

nmol/L

Data not

available

Immunostimu

latory
[1][2][3]

IL-2

Secretion

Data not

available

Significantly

increases at

30 nmol/L

Data not

available

Data not

available
[3]

IFN-γ

Secretion

Data not

available

Significantly

increases at

30 nmol/L

Data not

available

Data not

available
[3]

Table 2: Anti-Inflammatory Activity
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Mediator Isomer
Concentrati
on

% Inhibition
/ Effect

Model
System

Source(s)

Nitric Oxide

(NO)

Agroastragal

oside I
10, 20, 40 µM

Dose-

dependent

inhibition

LPS-

stimulated

BV-2

microglial

cells

[4]

TNF-α
Agroastragal

oside I
10, 20, 40 µM

Dose-

dependent

inhibition

LPS-

stimulated

BV-2

microglial

cells

[4]

iNOS
Agroastragal

oside I
10, 20, 40 µM

Dose-

dependent

decrease in

protein

expression

LPS-

stimulated

BV-2

microglial

cells

[4]

COX-2
Agroastragal

oside I
10, 20, 40 µM

Dose-

dependent

decrease in

protein

expression

LPS-

stimulated

BV-2

microglial

cells

[4]

MCP-1
Astragaloside

IV

10 mg/kg (in

vivo)

82%

inhibition

LPS-

stimulated

mice

[4][6]

TNF-α
Astragaloside

IV

10 mg/kg (in

vivo)

49%

inhibition

LPS-

stimulated

mice

[4][6]

Table 3: Osteogenic Activity
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Parameter Isomer
Concentrati
on

Effect
Model
System

Source(s)

ALP Activity Astragaloside 40 µg/mL
Significant

increase

MC3T3-E1

cells
[14]

Calcium

Deposition
Astragaloside 40 µg/mL

Significant

increase

MC3T3-E1

cells
[14]

ALP, OCN,

OSX mRNA
Astragaloside 50 µg/mL

5.67-fold

increase vs.

control

MC3T3-E1

cells
[14]

ALP Activity
Astragaloside

IV
20 µM

Significant

increase

Periodontal

Ligament

Stem Cells

[12]

Mineralized

Nodule

Formation

Astragaloside

IV
20 µM

Significant

increase

Periodontal

Ligament

Stem Cells

[12]

Table 4: Pharmacokinetics
Parameter

Astragaloside
II

Astragaloside
III

Astragaloside
IV

Source(s)

Oral

Bioavailability

(rat)

0.79 ± 0.16% 4.15 ± 0.67% 2.2% - 3.66% [12][15][16]

Elimination Half-

life (t1/2) (oral,

rat)

1.92 ± 0.30 h 2.13 ± 0.11 h 1.55 - 4.49 h [15][17]

Peak Plasma

Time (Tmax)

(oral, rat)

0.58 ± 0.20 h
Data not

available
~1 h [15][17]

Peak Plasma

Concentration

(Cmax) (oral, rat)

25.8 ± 6.7 ng/mL

(10 mg/kg)

Data not

available
248.7 ng/mL [15][17]
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III. Experimental Protocols
CD45 Phosphatase Activity Assay (Colorimetric)
This protocol outlines a general method for assessing the ability of Astragaloside isomers to

activate CD45 phosphatase.

Preparation of Reagents:

Assay Buffer: 0.1 M sodium acetate, 0.05 M bis-Tris, 0.05 M Tris-HCl, 2 mM dithiothreitol

(DTT), pH 6.0.

Substrate: p-nitrophenyl phosphate (pNPP) at a final concentration of 50 mmol/L or O-

methylfluorescein phosphate (OMFP) at 0.5 mmol/L.

Enzyme: Recombinant human CD45 protein.

Test Compounds: Stock solutions of Astragaloside I, II, III, and IV in a suitable solvent

(e.g., DMSO).

Assay Procedure:

In a 96-well plate, add the assay buffer.

Add the test compounds at various concentrations.

Add the CD45 enzyme to each well.

Initiate the reaction by adding the pNPP or OMFP substrate.

Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

Stop the reaction by adding a stop solution (e.g., NaOH).

Measure the absorbance at the appropriate wavelength (e.g., 405 nm for pNPP).

Data Analysis:

Calculate the rate of hydrolysis based on the change in absorbance over time.
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Plot the enzyme activity against the concentration of the Astragaloside isomer to

determine the EC50 value.[3][18][19]

Anti-Inflammatory Activity Assay (In Vitro)
This protocol describes a general method for evaluating the anti-inflammatory effects of

Astragaloside isomers on cultured cells.

Cell Culture:

Culture a suitable cell line (e.g., murine macrophages RAW 264.7 or human endothelial

cells HUVECs) in appropriate media.

Treatment:

Pre-treat the cells with various concentrations of the Astragaloside isomer for a specified

time (e.g., 1-2 hours).

Induce an inflammatory response by adding an inflammatory stimulus such as

lipopolysaccharide (LPS).

Measurement of Inflammatory Mediators:

Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the culture

supernatant using the Griess reagent.

Pro-inflammatory Cytokines (e.g., TNF-α, IL-6): Quantify the levels of cytokines in the cell

culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

Gene Expression: Isolate total RNA from the cells and perform quantitative real-time PCR

(qRT-PCR) to measure the mRNA levels of inflammatory genes (e.g., iNOS, COX-2, TNF-

α, IL-6).

Data Analysis:

Compare the levels of inflammatory mediators in the treated groups to the LPS-only

control group to determine the inhibitory effect of the Astragaloside isomer.[4][5]
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IV. Signaling Pathways and Experimental Workflows
Signaling Pathway Diagrams (Graphviz)

Astragaloside II CD45 PTPaseActivates Lck (pY505)
(Inactive)

Dephosphorylates Lck
(Active) TCR Signaling CascadeInitiates T-Cell Activation

(Proliferation, Cytokine Release)

Click to download full resolution via product page

Caption: Astragaloside II enhances T-cell activation via CD45 PTPase.

Astragaloside IV

NF-κB Activation

Inhibits

LPS TLR4

Pro-inflammatory Gene
Expression (TNF-α, IL-6) Inflammation

Click to download full resolution via product page

Caption: Anti-inflammatory mechanism of Astragaloside IV.

Astragaloside I Wnt Signaling PathwayActivates β-catenin Stabilization
& Nuclear Translocation

Osteogenic Gene
Expression (e.g., Runx2) Osteoblast Differentiation

Click to download full resolution via product page

Caption: Astragaloside I stimulates osteoblast differentiation.

Experimental Workflow Diagram (Graphviz)
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In Vitro Analysis

In Vivo Analysis

Data Analysis & Comparison

Cell Culture
(e.g., Immune cells, Endothelial cells)

Treatment with
Astragaloside Isomers

Biological Activity Assays
(e.g., ELISA, qRT-PCR, Western Blot)

Data Quantification

Animal Model
(e.g., LPS-induced inflammation)

Administration of
Astragaloside Isomers

Sample Collection
(Blood, Tissues)

Analysis of Biomarkers

Statistical Analysis

Comparative Efficacy Assessment

Click to download full resolution via product page

Caption: General experimental workflow for comparative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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